Cas no 120462-46-6 (1,4-Phenanthrenedione,2-[2-(acetyloxy)-1-methylethyl]-10-ethoxy-4b,5,6,7,8,8a,9,10-octahydro-3,9-dihydroxy-4b,8,8-trimethyl-(9CI))
120462-46-6 structure
Product Name:1,4-Phenanthrenedione,2-[2-(acetyloxy)-1-methylethyl]-10-ethoxy-4b,5,6,7,8,8a,9,10-octahydro-3,9-dihydroxy-4b,8,8-trimethyl-(9CI)
CAS No:120462-46-6
MF:C24H34O7
MW:434.522568225861
CID:226676
PubChem ID:5318210
Update Time:2025-04-19
1,4-Phenanthrenedione,2-[2-(acetyloxy)-1-methylethyl]-10-ethoxy-4b,5,6,7,8,8a,9,10-octahydro-3,9-dihydroxy-4b,8,8-trimethyl-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Phenanthrenedione,2-[2-(acetyloxy)-1-methylethyl]-10-ethoxy-4b,5,6,7,8,8a,9,10-octahydro-3,9-dihydroxy-4b,8,8-trimethyl-(9CI)
- LophanthoidinF
- (6β,7α)-7-Ethoxy-6,12-dihydroxy-11,14-dioxoabieta-8,12-dien-16-yl acetate
- 1,4-Phenanthrenedione,2-[2-(acetyloxy)-1-methylethyl]-10-ethoxy-4b,5,6,7,8,8a,9,10-octahydro-3,9-dihydroxy-4b,8,8-trimethyl-(
- 1,4-Phenanthrenedione,2-[2-(acetyloxy)-1-methylethyl]-10-ethoxy-4b,5,6,7,8,8a,9,10-octahydro-3...
- [ "" ]
- 120462-46-6
- Lophanthoidin F
- HY-N3365
- CS-0024009
- AKOS040761995
- 2-(10-ethoxy-1,9-dihydroxy-4b,8,8-trimethyl-3,4-dioxo-5,6,7,8a,9,10-hexahydrophenanthren-2-yl)propyl acetate
- DA-55002
-
- Inchi: 1S/C24H34O7/c1-7-30-21-15-16(24(6)10-8-9-23(4,5)22(24)20(21)29)19(28)18(27)14(17(15)26)12(2)11-31-13(3)25/h12,20-22,26,29H,7-11H2,1-6H3
- InChI Key: KAFLKOPTWXVBHC-UHFFFAOYSA-N
- SMILES: OC1C(C2C(=C(C(C)COC(C)=O)C(C(C=2C2(C)CCCC(C)(C)C21)=O)=O)O)OCC
Computed Properties
- Exact Mass: 434.23
- Monoisotopic Mass: 434.23
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 865
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110A^2
- XLogP3: 2.4
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 562.6±50.0 °C at 760 mmHg
- Flash Point: 185.2±23.6 °C
- PSA: 110.13000
- LogP: 3.05830
- Vapor Pressure: 0.0±3.5 mmHg at 25°C
1,4-Phenanthrenedione,2-[2-(acetyloxy)-1-methylethyl]-10-ethoxy-4b,5,6,7,8,8a,9,10-octahydro-3,9-dihydroxy-4b,8,8-trimethyl-(9CI) Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
1,4-Phenanthrenedione,2-[2-(acetyloxy)-1-methylethyl]-10-ethoxy-4b,5,6,7,8,8a,9,10-octahydro-3,9-dihydroxy-4b,8,8-trimethyl-(9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | L64750-5mg |
(6β,7α)-7-Ethoxy-6,12-dihydroxy-11,14-dioxoabieta-8,12-dien-16-yl acetate |
120462-46-6 | 5mg |
¥5760.0 | 2022-04-27 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4453-1 mg |
Lophanthoidin F |
120462-46-6 | 98.00% | 1mg |
¥1567.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4453-5 mg |
Lophanthoidin F |
120462-46-6 | 98.00% | 5mg |
¥3197.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4453-10 mg |
Lophanthoidin F |
120462-46-6 | 98.00% | 10mg |
¥4797.00 | 2022-04-26 | |
| TargetMol Chemicals | TN4453-1mg |
Lophanthoidin F |
120462-46-6 | 98.00% | 1mg |
¥ 1567 | 2024-07-20 | |
| TargetMol Chemicals | TN4453-5mg |
Lophanthoidin F |
120462-46-6 | 98.00% | 5mg |
¥ 3197 | 2023-09-15 | |
| TargetMol Chemicals | TN4453-10mg |
Lophanthoidin F |
120462-46-6 | 98.00% | 10mg |
¥ 4797 | 2023-09-15 | |
| TargetMol Chemicals | TN4453-1 mg |
Lophanthoidin F |
120462-46-6 | 98.00% | 1mg |
¥ 1,567 | 2023-07-11 | |
| TargetMol Chemicals | TN4453-5 mg |
Lophanthoidin F |
120462-46-6 | 98.00% | 5mg |
¥ 3,197 | 2023-07-11 | |
| TargetMol Chemicals | TN4453-10 mg |
Lophanthoidin F |
120462-46-6 | 98.00% | 10mg |
¥ 4,797 | 2023-07-11 |
1,4-Phenanthrenedione,2-[2-(acetyloxy)-1-methylethyl]-10-ethoxy-4b,5,6,7,8,8a,9,10-octahydro-3,9-dihydroxy-4b,8,8-trimethyl-(9CI) Related Literature
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